Cas no 55400-73-2 (Ms-PEG4-Ms)

• Product Name: Ms-PEG4-Ms
• CAS No: 55400-73-2
• MF: C₁₀H₂₂O₉S₂
• MW: 350.40628194809
• MDL: MFCD04039441
• CID: 352016
• PubChem ID: 3637875
• Update Time: 2025-04-19

Ms-PEG4-Ms Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxa-2-thiatetradecan-14-ol, methanesulfonate,2,2-dioxide
• 1,11-Bis(methanesulfonyloxy)-3,6,9-trioxandecane
• 1,11-BIS(METHANESULFONYLOXY)-3,6,9-TRIOXAUDECANE
• Oxybis(2,1-ethanediyloxy-2,1-ethanediyl) dimethanesulfonate
• Ms-PEG4-Ms
• SB67145
• BT-0156
• SCHEMBL3171617
• CS-0032885
• MFCD04039441
• Tetraethylene glycol bis-methanesulfonate
• A924129
• AKOS030240288
• Ms-PEG5-Ms
• ((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl)dimethanesulfonate
• FT-0663327
• 1,11-di{(methylsulfonyl)oxy}-3,6,9-trioxaundecane
• 2-(2-{2-[2-(METHANESULFONYLOXY)ETHOXY]ETHOXY}ETHOXY)ETHYL METHANESULFONATE
• ((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) dimethanesulfonate
• 55400-73-2
• Tetraethylene Glycol Dimesylate
• C10H22O9S2
• HY-42774
• GKMDADHKHXRPPF-UHFFFAOYSA-N
• BP-22909
• s10697
• 2-[2-[2-(2-methylsulfonyloxyethoxy)ethoxy]ethoxy]ethyl methanesulfonate
• tetraethyleneglycol dimethanesulphonate
• 1,11-Bis(methanesulfonyloxy)-3,6,9-trioxaundecane
• DB-225843

• MDL： MFCD04039441
• Inchi： 1S/C10H22O9S2/c1-20(11,12)18-9-7-16-5-3-15-4-6-17-8-10-19-21(2,13)14/h3-10H2,1-2H3
• InChI Key： GKMDADHKHXRPPF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOCCOCCOCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 350.07100
• Monoisotopic Mass: 350.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2
• XLogP3: -1.4

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 533.6±45.0 °C at 760 mmHg
• Flash Point: 99.0±14.4 °C
• Refractive Index: 1.47
• PSA: 131.19000
• LogP: 1.15020

Ms-PEG4-Ms Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature